Cas no 73853-94-8 (Benzeneacetic acid, a-ethyl-4-methyl-, (aS)-)

• Product Name: Benzeneacetic acid, a-ethyl-4-methyl-, (aS)-
• CAS No: 73853-94-8
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 554815
• Update Time: 2022-07-25

Benzeneacetic acid, a-ethyl-4-methyl-, (aS)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-ethyl-4-methyl-, (aS)-
• Benzeneacetic acid, -alpha--ethyl-4-methyl-, (-alpha-S)- (9CI)
• (S)-2-(4-Methylphenyl)butanoic acid
• Benzeneaceticacid, a-ethyl-4-methyl-, (S)-

• Inchi： 1S/C11H14O2/c1-3-10(11(12)13)9-6-4-8(2)5-7-9/h4-7,10H,3H2,1-2H3,(H,12,13)/t10-/m0/s1
• InChI Key： RTJXQMWCVNVYIW-JTQLQIEISA-N
• SMILES： C1([C@H](CC)C(O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 178.099
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2